Cas no 1251666-32-6 (N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide)
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
- F6015-0109
- N-(2-ethoxyphenyl)-4-pyrrol-1-ylbutanamide
- 1251666-32-6
- AKOS024529015
- VU0529451-1
-
- Inchi: 1S/C16H20N2O2/c1-2-20-15-9-4-3-8-14(15)17-16(19)10-7-13-18-11-5-6-12-18/h3-6,8-9,11-12H,2,7,10,13H2,1H3,(H,17,19)
- InChI Key: ZMKMYTBTMZYTIV-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=CC=1NC(CCCN1C=CC=C1)=O
Computed Properties
- Exact Mass: 272.152477885g/mol
- Monoisotopic Mass: 272.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.3Ų
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6015-0109-2μmol |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6015-0109-5μmol |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6015-0109-10μmol |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6015-0109-20μmol |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6015-0109-1mg |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6015-0109-2mg |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6015-0109-3mg |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6015-0109-4mg |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6015-0109-5mg |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6015-0109-10mg |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide |
1251666-32-6 | 10mg |
$79.0 | 2023-09-09 |
N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide
N-(2-Ethoxyphenyl)-4-(1H-Pyrrol-1-yl)Butanamide: A Comprehensive Overview
N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide, also known by its CAS number 1251666-32-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound is characterized by a butanamide backbone, with a 2-ethoxyphenyl group attached to the nitrogen atom and a 1H-pyrrol-1-yl substituent on the fourth carbon of the butanamide chain. These structural elements contribute to its intriguing chemical properties and biological activity.
The synthesis of N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide involves a series of well-established organic reactions, including nucleophilic acyl substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research purposes. The use of catalytic systems and optimized reaction conditions has significantly improved the yield and purity of the product, facilitating further studies on its properties.
From a pharmacological perspective, N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide has demonstrated promising activity in various assays. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, which could be attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, recent research has highlighted its potential as an anticancer agent, with experiments indicating selective cytotoxicity against cancer cell lines while sparing normal cells. These findings underscore the compound's versatility and its potential as a lead molecule for drug discovery.
The structural flexibility of N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide allows for further functionalization, enabling researchers to explore derivatives with enhanced bioactivity. By modifying the ethoxyphenyl or pyrrolidinyl groups, scientists can tailor the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This approach is particularly valuable in drug development, where optimizing these parameters is crucial for achieving therapeutic efficacy.
In terms of applications, N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide holds promise in several therapeutic areas. Its anti-inflammatory activity makes it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its anticancer potential positions it as a potential agent in oncology, particularly for cancers that are resistant to conventional therapies. Ongoing clinical trials are expected to provide deeper insights into its safety profile and therapeutic efficacy.
The study of N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide continues to evolve with advancements in analytical techniques and computational modeling. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. Meanwhile, molecular docking studies have provided valuable insights into its binding interactions with target proteins, aiding in the design of more potent analogs.
In conclusion, N-(2-Ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide represents a compelling example of how structural diversity can be harnessed to develop novel therapeutic agents. With its unique chemical properties and promising biological activity, this compound stands at the forefront of contemporary drug discovery efforts. As research progresses, it is anticipated that this molecule will pave the way for innovative treatments across various medical disciplines.
1251666-32-6 (N-(2-ethoxyphenyl)-4-(1H-pyrrol-1-yl)butanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)